Cas no 96059-70-0 ((17beta)-17-hydroxy-17-propylestr-5(10)-en-3-one)

• Product name: (17beta)-17-hydroxy-17-propylestr-5(10)-en-3-one
• CAS No: 96059-70-0
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 1986567
• PubChem ID: 15888229

(17beta)-17-hydroxy-17-propylestr-5(10)-en-3-one Chemical and Physical Properties

Names and Identifiers

• (17beta)-17-hydroxy-17-propylestr-5(10)-en-3-one
• BRN 2593401
• 17-beta-Hydroxy-17-propylestr-5(10)-en-3-one
• 17-alpha-Propyl-19-nor-delta(sup 5(10))-androsten-17-beta-ol-3-one
• 96059-70-0
• SCHEMBL7753698
• ESTR-5(10)-EN-3-ONE, 17-beta-HYDROXY-17-PROPYL-

• Inchi： InChI=1S/C21H32O2/c1-3-10-21(23)12-9-19-18-6-4-14-13-15(22)5-7-16(14)17(18)8-11-20(19,21)2/h17-19,23H,3-13H2,1-2H3/t17-,18-,19+,20+,21+/m1/s1
• InChI Key： ABKUMZFLWRHWMV-MJCUULBUSA-N
• SMILES： CCCC1(CCC2C1(CCC3C2CCC4=C3CCC(=O)C4)C)O

Computed Properties

• Exact Mass: 316.240230259Da
• Monoisotopic Mass: 316.240230259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 3.3